1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C10H18N2O/c1-10(4-5-10)9(13)12-8-3-2-6-11-7-8/h8,11H,2-7H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key: GPJPDZQVHYIHTK-MRVPVSSYSA-N
• Isomeric SMILES: CC1(CC1)C(=O)N[C@@H]2CCCNC2
• Canonical SMILES: CC1(CC1)C(=O)NC2CCCNC2

Description

1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide ( 1862481-11-5) is a chiral piperidine-based building block of significant interest in medicinal chemistry and drug discovery research. The compound features a cyclopropane carboxamide group linked to the (3R)-stereoisomer of the piperidine scaffold, a privileged structure in the design of bioactive molecules. Piperidine rings are a common motif in pharmaceuticals, noted for their ability to modulate key physicochemical properties, improve metabolic stability, and facilitate transport through cell membranes . The specific stereochemistry at the 3-position of the piperidine ring is often a critical determinant of biological activity, as evidenced by studies on similar N-arylpiperidine-3-carboxamide derivatives which showed that the S-configuration enantiomer exhibited a 15-fold increase in potency over the R-configuration in senescence-inducing assays . This highlights the importance of stereochemically pure intermediates like this (3R)-isomer for thorough structure-activity relationship (SAR) studies. The embedded N-arylpiperidine-3-carboxamide scaffold has been identified in high-throughput screens as a core structure capable of inducing senescence-like phenotypic changes in human melanoma A375 cells, presenting a promising starting point for developing novel anticancer agents . This product is intended for use as a key synthetic intermediate in the exploration of new therapeutic candidates. For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of cyclopropane carboxylic acid with a piperidine derivative under specific conditions to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification through crystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways and targets involved are subjects of ongoing research .

Comparison with Similar Compounds

The following analysis compares 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide with structurally related piperidine carboxamide derivatives.

Structural Analogues and Molecular Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Availability
1-Methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide	1841215-59-5	C₁₀H₁₈N₂O	182.26	(3R)-piperidin-3-yl substituent	Out of stock
1-Methyl-N-(4-methylpiperidin-3-yl)cyclopropane-1-carboxamide	1851029-95-2	C₁₁H₂₀N₂O	196.29	4-methylpiperidin-3-yl substituent	Discontinued
1-Methyl-N-(piperidin-3-yl)cyclopropane-1-carboxamide	1862481-11-5	C₁₀H₁₈N₂O	182.26	Piperidin-3-yl substituent (no stereochemistry specified)	Limited data

Key Observations :

• Steric and Stereochemical Variations: The (3R)-piperidin-3-yl group in the target compound distinguishes it from non-chiral or 4-methyl-substituted analogues. Such differences may influence receptor binding or metabolic stability in biological systems, though specific data are unavailable .

Commercial Availability and Practical Considerations

• The target compound (CAS 1841215-59-5) is currently unavailable for purchase, requiring researchers to seek alternative suppliers or analogues .
• The discontinued status of 1-methyl-N-(4-methylpiperidin-3-yl)cyclopropane-1-carboxamide (CAS 1851029-95-2) highlights challenges in sourcing methyl-substituted derivatives .
• The non-chiral analogue (CAS 1862481-11-5) shares the same molecular formula as the target compound but lacks stereochemical definition, which may reduce specificity in experimental applications .

Functional and Pharmacological Gaps

No direct pharmacological data (e.g., receptor binding, enzyme inhibition) are provided for the target compound or its analogues in the evidence. For example, structurally complex derivatives like THIQ (CAS 312637-48-2) demonstrate activity as triazole-containing inhibitors, though their relevance to the target compound remains unclear .

Biological Activity

1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, pharmacological effects, and relevant case studies.

The compound is synthesized through a multi-step process involving the reaction of piperidine derivatives with cyclopropane carboxylic acids. The chemical structure can be represented as follows:

$$\text{C}_9\text{H}_{16}\text{N}_2\text{O}$$

This structure includes a piperidine ring, a cyclopropane moiety, and a carboxamide functional group, which are critical for its biological activity.

The biological activity of 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide primarily involves its interaction with various biological targets. Research indicates that this compound may act as an inhibitor of specific enzymes or receptors involved in cellular signaling pathways.

Pharmacological Effects

• Caspase Inhibition : Preliminary studies suggest that compounds similar to 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide exhibit inhibitory effects on caspase enzymes, which play a crucial role in apoptosis. This property could make it a candidate for therapeutic applications in diseases characterized by abnormal cell death .
• Kinase Inhibition : The compound has shown potential as a kinase inhibitor, particularly against c-Met kinase, which is implicated in cancer progression. Compounds with similar scaffolds have demonstrated IC50 values ranging from 8.6 nM to 81 nM against various cancer cell lines .
• Neuroprotective Effects : There is emerging evidence that this compound may have neuroprotective properties, possibly through modulation of neurotransmitter systems or inhibition of acetylcholinesterase (AChE), which is significant in Alzheimer's disease research .

Data Table: Biological Activity Summary

Biological Activity	Target	IC50 Value (nM)	Reference
Caspase Inhibition	Caspase-1	Not specified
Kinase Inhibition	c-Met	8.6 - 81
Acetylcholinesterase Inhibition	AChE	Not specified

Case Study 1: Cancer Treatment

In a study focusing on the development of c-Met inhibitors, several derivatives were evaluated for their cytotoxic effects on MKN45 cancer cell lines. The most potent analogue exhibited significant inhibitory activity with an IC50 of 0.57 µM, demonstrating the potential utility of compounds like 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide in oncology .

Case Study 2: Neurodegenerative Diseases

Research into AChE inhibitors has highlighted the importance of structural modifications in enhancing efficacy against neurodegenerative conditions. Compounds related to 1-methyl-N-[(3R)-piperidin-3-yl]cyclopropane-1-carboxamide were synthesized and tested for their ability to inhibit AChE, showing promising results that warrant further investigation .